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Compound of Interest

Compound Name: 10-Formylfolic acid

Cat. No.: B1664513 Get Quote

Essential Safety and Handling Guide for 10-
Formylfolic Acid
This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 10-Formylfolic acid. Adherence to

these procedures is critical to ensure personal safety and proper disposal.

Chemical Identifier:

Name: 10-Formylfolic acid

CAS Number: 134-05-4[1][2]

Molecular Formula: C₂₀H₁₉N₇O₇[2]

Molecular Weight: 469.41 g/mol [2]

Hazard Identification and GHS Classification
10-Formylfolic acid is classified with the following hazards under the Globally Harmonized

System (GHS)[1][3]:

Skin Sensitization, Category 1: May cause an allergic skin reaction (H317)[1][3].
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Respiratory Sensitization, Category 1: May cause allergy or asthma symptoms or breathing

difficulties if inhaled (H334)[1][3].

Signal Word: Danger[3]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory to minimize exposure risk. The following table

summarizes the required PPE for handling 10-Formylfolic acid.

PPE Category Specification Rationale

Hand Protection

Nitrile or Butyl rubber gloves.

Ensure gloves are rated for

handling organic acids and

check for any signs of

degradation before use.[4][5]

[6]

Prevents skin contact and

potential for allergic skin

reactions.

Eye Protection

ANSI Z87.1-compliant safety

glasses with side shields. A

face shield should be worn in

addition to goggles when there

is a risk of splashes.[7]

Protects eyes from dust

particles and accidental

splashes.

Body Protection

A chemically compatible

laboratory coat. An impervious

apron should be worn when

handling larger quantities.[4]

Protects against contamination

of personal clothing.

Respiratory Protection

A NIOSH-approved N95 or

higher-rated respirator should

be used when handling the

powder outside of a certified

chemical fume hood.[7][8]

Prevents inhalation of the

powder, which can cause

respiratory sensitization.

Operational Plan: Step-by-Step Handling Protocol
This protocol details the safe handling of 10-Formylfolic acid in a laboratory setting.
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1. Preparation and Engineering Controls:

Before handling, ensure you have read and understood the Safety Data Sheet (SDS).

All handling of powdered 10-Formylfolic acid must be conducted in a certified chemical

fume hood to minimize inhalation exposure.[9]

Ensure a calibrated analytical balance is available inside the fume hood.

Prepare all necessary equipment (spatulas, weigh boats, containers) within the fume hood.

An emergency eyewash station and safety shower must be readily accessible.

2. Weighing and Handling Procedure:

Don the appropriate PPE as specified in the table above.

Place a weigh boat on the analytical balance and tare.

Carefully transfer the desired amount of 10-Formylfolic acid to the weigh boat using a clean

spatula. Avoid any actions that could generate dust.

Once the desired amount is weighed, securely close the primary container of 10-Formylfolic
acid.

Proceed with the experimental use of the weighed compound within the fume hood.

3. Decontamination:

Wipe down the spatula, weigh boat, and any other contaminated surfaces with a suitable

solvent (e.g., 70% ethanol) and dispose of the wipes as chemical waste.

Clean the balance and the fume hood work surface.

Disposal Plan
Proper disposal of 10-Formylfolic acid and associated contaminated materials is crucial to

prevent environmental contamination and ensure regulatory compliance.
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Waste Stream Disposal Procedure

Unused 10-Formylfolic Acid

Dispose of as hazardous chemical waste. Place

in a clearly labeled, sealed container. Follow

your institution's specific guidelines for chemical

waste disposal.[7]

Contaminated Labware (disposable)

Items such as gloves, weigh boats, and pipette

tips that have come into contact with 10-

Formylfolic acid should be placed in a

designated hazardous waste container.

Contaminated Labware (reusable)

Decontaminate glassware and equipment by

rinsing with a suitable solvent. The rinsate

should be collected and disposed of as

hazardous chemical waste.

Spill Cleanup Material

Any materials used to clean up a spill of 10-

Formylfolic acid must be disposed of as

hazardous chemical waste.

Emergency Procedures:

In case of skin contact: Immediately wash the affected area with soap and plenty of water.

Remove contaminated clothing. If skin irritation or a rash occurs, seek medical attention.[7]

In case of eye contact: Immediately flush eyes with plenty of water for at least 15 minutes,

lifting the upper and lower eyelids. Seek medical attention.[7]

In case of inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

immediate medical attention.[7]

In case of ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek medical

attention.[7]

Visual Workflow for Handling 10-Formylfolic Acid
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Workflow for Safe Handling of 10-Formylfolic Acid
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Caption: A logical workflow for the safe handling of 10-Formylfolic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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